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Compound of Interest

Compound Name: C16 Ceramide (d16:1,C16:0)

Cat. No.: B3026325

Proper disposal of C16 Ceramide (d16:1, C16:0) is crucial for maintaining laboratory safety and
environmental responsibility. As a bioactive sphingolipid utilized in critical research areas such
as apoptosis and signal transduction, it requires handling as a hazardous chemical waste.
Adherence to established protocols and regulatory guidelines is paramount for research
scientists and drug development professionals.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab
coat.[1] All handling of C16 Ceramide waste should be conducted in a well-ventilated area to
avoid inhalation of any dust or vapors.[1][2]

Quantitative Data for Disposal

While specific quantitative disposal limits for C16 Ceramide are not readily available, the
guiding principle is to treat it as a hazardous material. The following table summarizes key
information for its safe handling and disposal.
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Parameter Information Source

) N-hexadecanoyl-D-erythro-
Chemical Name ] ]
Sphingosine C16

CAS Number 123065-37-2
Appearance Solid
Storage Temperature -20°C [3]

While not always explicitly
classified as hazardous,
o related ceramides are
Hazard Classification ) o ) [11[3114]
considered irritants. It is
prudent to handle as

hazardous chemical waste.

Dispose of contents/container

to an approved waste disposal
Disposal Recommendation plant. Offer surplus and non- [11[3]

recyclable solutions to a

licensed disposal company.

Step-by-Step Disposal Protocol

The proper disposal of C16 Ceramide must always be in compliance with local, state, and
federal regulations. The following protocol provides a general guideline for safe disposal.

o Waste Segregation:

o Solid Waste: Collect all solid C16 Ceramide waste, including contaminated consumables
like pipette tips and microfuge tubes, in a designated and clearly labeled hazardous waste
container.[3] Do not dispose of this waste in the regular trash.[3]

o Liquid Waste: Solutions containing C16 Ceramide should be collected in a separate, leak-
proof, and clearly labeled hazardous waste container.[3] Do not mix with other
incompatible waste streams.[3] Crucially, do not dispose of C16 Ceramide solutions down
the drain, as this can contaminate waterways.[3]
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e Container Labeling:

o The waste container must be compatible with the chemical and prominently marked as
"Hazardous Waste".[3]

o The label should include the full chemical name: "C16 Ceramide (d16:1, C16:0)" or "N-
hexadecanoyl-D-erythro-Sphingosine C16".[3]

+ Waste Storage:

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area, away from general laboratory traffic.[3]

e Arranging for Disposal:

o When the waste container is full, or in accordance with your institution's guidelines,
arrange for pickup by your institution's Environmental Health and Safety (EHS) department
or a licensed chemical waste disposal contractor.[3]

o Documentation:

o Maintain meticulous records of the generated waste, including the chemical name,
guantity, and date of disposal, as required by your institution and regulatory agencies.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of C16
Ceramide.
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C16 Ceramide Disposal Workflow
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Caption: Workflow for the safe disposal of C16 Ceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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